BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(2-Chlorophenyl)ethanol safety and handling
precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(2-Chlorophenyl)ethanol

Cat. No.: B108356

An In-depth Technical Guide to the Safe Handling of 2-(2-Chlorophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2-(2-
Chlorophenyl)ethanol (CAS RN: 19819-95-5), a key building block in pharmaceutical and
chemical synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and the integrity of research outcomes. This document synthesizes technical data
from authoritative sources to provide a field-proven framework for risk mitigation.

Chemical and Physical Properties

2-(2-Chlorophenyl)ethanol, also known as 2-Chlorophenethyl Alcohol, is a substituted
aromatic alcohol.[1][2] A clear understanding of its physical and chemical properties is
fundamental to its safe handling.

Property Value

CAS Number 19819-95-5[1]

Molecular Formula CsHoCIO[1]

Molecular Weight 156.61 g/mol [3]

Synonyms 2-Chlorophenethyl Alcohol[1][2]
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Hazard Identification and Toxicological Profile

2-(2-Chlorophenyl)ethanol is classified as a hazardous substance. The primary hazards are
skin and eye irritation.[1]

GHS Hazard Classification:

e Skin Irritation: Category 2[1]

» Serious Eye Irritation: Category 2A[1]

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

Precautionary Statements:

e Prevention:
o P264: Wash hands and face thoroughly after handling.[1][4]
o P280: Wear protective gloves, eye protection.[1][2]

» Response:

o

P302 + P352: IF ON SKIN: Wash with plenty of water.[1][2]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

o P332 + P313: If skin irritation occurs: Get medical advice/attention.[1][2]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[1][2]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[1][2]
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While specific quantitative toxicological data for 2-(2-Chlorophenyl)ethanol is not readily
available in the provided search results, the hazard classifications indicate a clear potential for
local tissue damage upon direct contact. The causality behind these classifications lies in the
chemical's ability to disrupt the lipid bilayers of skin and eye cells, leading to an inflammatory
response.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, beginning with robust engineering
controls and supplemented by appropriate PPE.

Engineering Controls:

» Ventilation: All handling of 2-(2-Chlorophenyl)ethanol should be performed in a well-
ventilated area.[1] A certified chemical fume hood is the preferred engineering control to
minimize inhalation exposure to any vapors or mists that may be generated.[5]

o Safety Shower and Eyewash Station: An easily accessible and fully functional safety shower
and eyewash station are mandatory in any laboratory where this chemical is handled.[5]

Personal Protective Equipment (PPE):

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being undertaken.
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Body Part Recommended Protection Specifications
Safety glasses with side )
_ Must comply with OSHA 29
shields or goggles. A face
Eyes/Face ) CFR 1910.133 or EN 166
shield may be necessary for
standards.[4]
splash hazards.
Gloves must be inspected
before use and disposed of
Ski Chemical-resistant gloves properly after handling.[6][7]
in

(e.g., nitrile) and a lab coat.

Protective clothing should be

worn to prevent skin contact.

[8]

Respiratory

A vapor respirator may be
required if handling large
quantities or if ventilation is

inadequate.

Follow local and national

regulations for respirator use.

[1]
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Diagram 1: PPE Selection Workflow
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Diagram 2: Emergency Response Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108356#2-2-chlorophenyl-ethanol-safety-and-

handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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